Cas no 946361-30-4 (2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 946361-30-4
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 5429905
• Update Time: 2025-06-13

2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenoxy)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide
• 2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C17H14ClN3O2S/c1-11-8-13(18)2-3-15(11)23-9-16(22)21-17-20-14(10-24-17)12-4-6-19-7-5-12/h2-8,10H,9H2,1H3,(H,20,21,22)
• InChI Key： VSNOJFUGRQYKAB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=NC=C2)=CS1)(=O)COC1=CC=C(Cl)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide (CAS No. 946361-30-4)

2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 946361-30-4, represents a novel molecular structure that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of functional groups such as the 4-chloro-2-methylphenoxyl moiety and the pyridin-4-yl substituent, along with the core 1,3-thiazol scaffold, contributes to its unique chemical properties and potential biological activities.

The compound's structure is characterized by a combination of aromatic and heterocyclic rings, which are known to be integral in the design of bioactive molecules. The 1,3-thiazol ring is particularly noteworthy due to its role in various pharmacologically active agents, including antifungal and antibacterial compounds. The incorporation of the pyridin-4-yl group into the molecular framework suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a growing interest in developing new therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The compound in question exemplifies this approach by integrating several key structural features that are known to enhance binding affinity and selectivity. The 4-chloro-2-methylphenoxy group, for instance, is often employed in medicinal chemistry to improve metabolic stability and bioavailability, while the pyridin-4-yl moiety is frequently associated with enhanced binding interactions at protein targets.

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The use of advanced synthetic methodologies ensures the formation of high-purity intermediates and the final product. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed to construct the desired molecular architecture efficiently.

The pharmacological profile of this compound has been the subject of extensive research in recent years. Studies have indicated that derivatives of the 1,3-thiazole scaffold exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the pyridin-4-yl group further enhances these potential applications by facilitating interactions with key biological targets. Preliminary in vitro studies have shown promising results regarding its ability to modulate enzymatic activity and inhibit the growth of certain pathological cells.

The integration of computational chemistry and molecular modeling techniques has played a crucial role in understanding the binding mechanisms of this compound. These approaches allow researchers to predict how 2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-yl)-1,3-thiazol-2-ylacetamide interacts with biological targets at an atomic level. This information is invaluable for designing next-generation analogs with improved pharmacological properties.

In conclusion, 2-(4-chloro-2-methylphenoxy)-N-4-(pyridin-4-y)lacetamide (CAS No. 94636130) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is expected to play an increasingly important role in the development of novel treatments for various diseases.